Cas no 106237-17-6 (2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid)

• Product Name: 2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid
• CAS No: 106237-17-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 3578304
• PubChem ID: 66851680
• Update Time: 2024-11-05

2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxatricyclo[3.3.1.13,7]decane-1-carboxylic acid
• 2-OXAADAMANTANE-1-CARBOXYLIC ACID
• EN300-6729810
• 2-Oxa-tricyclo[3.3.1.13,7]decane-1-carboxylic Acid
• 2-oxatricyclo-[3.3.1.13,7]decane-1-carboxylic acid
• Z1262513569
• SDGBFSSBRFDOKB-UHFFFAOYSA-N
• 2-oxatricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• D86188
• 2-oxatricyclo[3.3.1.1(3),?]decane-1-carboxylic acid
• SCHEMBL944175
• WS-01429
• 2-OXATRICYCLO[3.3.1.1,3,7]DECANE-1-CARBOXYLIC ACID
• 106237-17-6
• DTXSID201232131

• Inchi： 1S/C10H14O3/c11-9(12)10-4-6-1-7(5-10)3-8(2-6)13-10/h6-8H,1-5H2,(H,11,12)
• InChI Key： SDGBFSSBRFDOKB-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC3CC(CC(C3)O1)C2

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans